2-Vinylpyridine 2-Vinylpyridine 2-Vinylpyridine (2VP) is a water soluble pyridine derivative that can be used in the synthesis of poly(2-vinylpyridine) (P2VP) by anionic polymerization. It can be industrially prepared by treatment of 2-methylpyridine with an aqueous solution of formaldehyde in a temperature range of 150-200°C.
Vinylpyridines, stabilized is a colorless to light yellow liquid that consists of a mixture of isomers. Insoluble in water and less dense than water. Floats on water. Contact irritates skin, eyes, and mucous membranes. Toxic by ingestion.
Brand Name: Vulcanchem
CAS No.: 100-69-6
VCID: VC21175276
InChI: InChI=1S/C7H7N/c1-2-7-5-3-4-6-8-7/h2-6H,1H2
SMILES: C=CC1=CC=CC=N1
Molecular Formula: C7H7N
H2C=CHC5H4N
C7H7N
Molecular Weight: 105.14 g/mol

2-Vinylpyridine

CAS No.: 100-69-6

Cat. No.: VC21175276

Molecular Formula: C7H7N
H2C=CHC5H4N
C7H7N

Molecular Weight: 105.14 g/mol

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2-Vinylpyridine - 100-69-6

Specification

Description 2-Vinylpyridine (2VP) is a water soluble pyridine derivative that can be used in the synthesis of poly(2-vinylpyridine) (P2VP) by anionic polymerization. It can be industrially prepared by treatment of 2-methylpyridine with an aqueous solution of formaldehyde in a temperature range of 150-200°C.
Vinylpyridines, stabilized is a colorless to light yellow liquid that consists of a mixture of isomers. Insoluble in water and less dense than water. Floats on water. Contact irritates skin, eyes, and mucous membranes. Toxic by ingestion.
CAS No. 100-69-6
Molecular Formula C7H7N
H2C=CHC5H4N
C7H7N
Molecular Weight 105.14 g/mol
IUPAC Name 2-ethenylpyridine
Standard InChI InChI=1S/C7H7N/c1-2-7-5-3-4-6-8-7/h2-6H,1H2
Standard InChI Key KGIGUEBEKRSTEW-UHFFFAOYSA-N
SMILES C=CC1=CC=CC=N1
Canonical SMILES C=CC1=CC=CC=N1
Boiling Point 159.5 °C
159-160 °C
Colorform COLORLESS LIQUID
Flash Point 42 °C

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